![molecular formula C12H11FN2O4S2 B6245201 2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenyl sulfurofluoridate CAS No. 2411292-57-2](/img/no-structure.png)
2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenyl sulfurofluoridate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenyl sulfurofluoridate, also known as 2-AMT-4-SF, is a synthetic organosulfur compound with a wide range of applications in both scientific research and medical fields. It is a colorless, odorless, and volatile compound with a melting point of -25 °C and a boiling point of 55 °C. 2-AMT-4-SF is soluble in both water and organic solvents, making it an ideal candidate for a variety of lab experiments.
Mechanism of Action
2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenyl sulfurofluoridate acts as a proton acceptor, with the sulfur atom donating electrons to the hydrogen atom. This results in the formation of a covalent bond between the sulfur and hydrogen atoms, which is stabilized by the presence of a fluorine atom. This covalent bond is responsible for the catalytic activity of this compound, as it enables the reaction of two molecules to occur without the need for additional energy.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to be an effective inhibitor of the enzyme cytochrome P450, which is responsible for the metabolism of drugs and other xenobiotics. It has also been found to have anti-inflammatory, anti-fungal, and anti-bacterial properties. Additionally, it has been found to act as an antioxidant and to possess immunomodulatory properties.
Advantages and Limitations for Lab Experiments
2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenyl sulfurofluoridate has a number of advantages for lab experiments, including its high solubility in both water and organic solvents, its low cost, and its wide range of properties. However, it also has some limitations, such as its volatility and its tendency to form complexes with other molecules. Additionally, it is toxic in high concentrations and can be corrosive, so proper safety precautions must be taken when handling it.
Future Directions
Given the wide range of properties and potential applications of 2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenyl sulfurofluoridate, there are many possible future directions for research. These include further investigation into its biochemical and physiological effects, its use as a catalyst for organic reactions, and its potential use in the production of novel pharmaceuticals and other organic compounds. Additionally, further research could be conducted into its potential use as a reagent for the detection of analytes, its ability to inhibit cytochrome P450, and its potential use in the synthesis of other organosulfur compounds.
Synthesis Methods
2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenyl sulfurofluoridate can be synthesized in a three-step reaction involving the combination of 2-acetamido-4-methylthiazole, sulfur dioxide, and hydrofluoric acid. In the first step, 2-acetamido-4-methylthiazole is reacted with sulfur dioxide in an aqueous solution to form the intermediate product, 2-acetamido-4-methylthiazole-2-sulfonate. In the second step, this intermediate is reacted with hydrofluoric acid to yield this compound. The third step involves the purification of the product via vacuum distillation.
Scientific Research Applications
2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenyl sulfurofluoridate is widely used in scientific research due to its wide range of properties, which make it an ideal candidate for a variety of lab experiments. It has been used in the synthesis of novel organosulfur compounds, as a catalyst for organic reactions, and as a reagent for the detection of analytes. It is also used in the production of pharmaceuticals and other organic compounds.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenyl sulfurofluoridate involves the reaction of 2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenol with sulfur tetrafluoride in the presence of a catalyst.", "Starting Materials": [ "2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenol", "Sulfur tetrafluoride", "Catalyst" ], "Reaction": [ "To a solution of 2-acetamido-4-(2-methyl-1,3-thiazol-4-yl)phenol in anhydrous dichloromethane, add sulfur tetrafluoride gas slowly with stirring at -78°C.", "After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.", "Add a catalyst to the reaction mixture and stir for an additional 24 hours.", "Quench the reaction with water and extract the product with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the desired product." ] } | |
2411292-57-2 | |
Molecular Formula |
C12H11FN2O4S2 |
Molecular Weight |
330.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.